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Compound of Interest

Compound Name: Nomifensine

Cat. No.: B1679830

Essential Safety and Handling Guide for
Nomifensine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Nomifensine. The following procedural steps and
data are designed to ensure the safe handling and disposal of this compound in a laboratory
setting.

Hazard Identification and Exposure Limits

Nomifensine is classified as a hazardous substance. It is toxic if swallowed, causes skin
irritation, and can result in serious eye damage. It may also cause respiratory irritation. Due to
limited specific toxicological data for occupational exposure, a precautionary approach is
recommended. While a specific Occupational Exposure Limit (OEL) has not been established,
it is prudent to handle Nomifensine within an Occupational Exposure Band (OEB) framework.
Based on its acute toxicity, an OEB 3 classification is a conservative starting point, suggesting
a target airborne concentration of 10 to <100 pg/m3.
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Parameter

Value

Source

GHS Hazard Classifications

Acute Toxicity, Oral (Category
3)[1] Skin Irritation (Category
2)[1] Serious Eye Damage
(Category 1)[1] Specific Target
Organ Toxicity - Single
Exposure (Category 3,
Respiratory Irritation)[1]

[1]

Occupational Exposure Band
(OEB)

OEB 3 (Assigned based on

acute toxicity)

[2](3]

Target Airborne Concentration

10 to <100 pg/m3

[2]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is critical to minimize exposure during the handling of

Nomifensine. The following diagram outlines the decision-making process for PPE selection

based on the type of operation being performed.
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Nomifensine PPE Selection Workflow

Start: Handling Nomifensine
What is the handling operation?

Solid Form Liquid Form Accident

Weighing or aliquoting solid Preparing or handling solutions Spill cleanup

Required PPE: Required PPE: Required PPE:
- Nitrile gloves (double-gloved) - Nitrile gloves - Nitrile gloves (double-gloved)
- Lab coat - Lab coat - Disposable gown
- Safety glasses with side shields - Safety glasses with side shields - Safety goggles
- N95 respirator (Face shield if splashing is likely) - N95 respirator or higher

Click to download full resolution via product page

Caption: PPE selection workflow for handling Nomifensine.

Experimental Protocol: Safe Handling of
Nomifensine

This protocol outlines the step-by-step procedure for safely handling Nomifensine powder in a

laboratory setting.

1. Preparation and Engineering Controls:

o Ensure a calibrated analytical balance is located inside a certified chemical fume hood or a

ventilated balance enclosure.
« Verify that the fume hood is functioning correctly (check airflow monitor).
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Cover the work surface with disposable bench paper.[4]
Assemble all necessary equipment (spatulas, weigh boats, vials, etc.) before handling the
compound.

. Donning Personal Protective Equipment (PPE):

Wear a lab coat, ensuring it is fully buttoned.
Put on two pairs of nitrile gloves.[2]

Wear safety glasses with side shields.

Wear an N95 respirator.

. Weighing and Aliquoting:

Carefully open the container of Nomifensine inside the fume hood.

Use a clean spatula to transfer the desired amount of powder to a weigh boat.
Minimize the creation of dust.

Once the desired amount is weighed, securely close the primary container.
Transfer the weighed powder to a secondary container for use in experiments.

. Post-Handling Decontamination:

Wipe down the spatula and any other reusable equipment with a suitable solvent (e.g., 70%
ethanol) and then clean with soap and water.

Wipe down the work surface inside the fume hood with the same solvent.

Carefully fold the disposable bench paper inward and dispose of it as hazardous waste.

. Doffing PPE:

Remove the outer pair of gloves and dispose of them as hazardous waste.
Remove the lab coat, turning it inside out to contain any potential contamination.
Remove safety glasses.

Remove the inner pair of gloves and dispose of them as hazardous waste.
Wash hands thoroughly with soap and water.

Operational Plan: Spill Response

In the event of a Nomifensine spill, immediate and appropriate action is required to prevent
exposure and contamination.
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Nomifensine Spill Response Plan

Spill Detected

Evacuate immediate area
Alert others

Assess spill size and nature

Small Spill (<1g solid, <100mL solution) Large Spill or outside fume hood

Don appropriate PPE:
- Double gloves
- Gown
- Goggles
- N95 Respirator

Contact Environmental Health & Safety (EHS)

Cover with absorbent material
Work from outside in
Decontaminate area

Collect waste in a sealed container
Label as 'Hazardous Waste'

Report incident to Safety Officer

Click to download full resolution via product page

Caption: Logical workflow for responding to a Nomifensine spill.
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Spill Cleanup Procedure (Small Spill):
Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Assess: Determine the extent of the spill. This procedure is for small spills (less than 1 gram
of solid or 100 mL of a solution) contained within a fume hood. For larger spills, contact your
institution's Environmental Health and Safety (EHS) department.

Don PPE: Wear double nitrile gloves, a disposable gown, safety goggles, and an N95
respirator.

Contain and Clean:

o For solid spills, gently cover with a damp paper towel to avoid raising dust, then use
absorbent pads to clean the area.

o For liquid spills, cover with an appropriate absorbent material (e.g., chemical absorbent
pads or kitty litter).

o Work from the outside of the spill inwards to prevent spreading.
Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Collect all contaminated materials (absorbent pads, paper towels, gloves, etc.) in a
sealed plastic bag or container.

Label and Store for Disposal: Label the container as "Hazardous Waste: Nomifensine" and
store it in a designated satellite accumulation area for hazardous waste.[5]

Report: Report the incident to your laboratory supervisor and/or safety officer.
Disposal Plan
All waste contaminated with Nomifensine must be treated as hazardous waste.

e Solid Waste: This includes unused Nomifensine powder, contaminated weigh boats, gloves,
bench paper, and other disposable labware. Collect this waste in a clearly labeled, sealed

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1679830?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1679830?utm_src=pdf-body
https://www.benchchem.com/product/b1679830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

container. The label must include the words "Hazardous Waste" and the chemical name
"Nomifensine".[5]

» Liquid Waste: Unused solutions of Nomifensine should be collected in a designated, sealed,
and labeled hazardous waste container. Do not dispose of Nomifensine solutions down the
drain.[6]

e Sharps: Needles, syringes, or other sharps contaminated with Nomifensine must be
disposed of in a designated sharps container.

o Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous
chemical waste. Ensure that all waste is properly segregated and labeled before pickup.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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